(4-(3-Chlorophenyl)piperazin-1-yl)(3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazol-2-yl)methanone

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazol-2-yl]methanone
• InChI: InChI=1S/C23H20ClN5O3S/c1-15-21(22(30)27-10-8-26(9-11-27)18-6-3-5-17(24)13-18)33-23-25-20(14-28(15)23)16-4-2-7-19(12-16)29(31)32/h2-7,12-14H,8-11H2,1H3
• InChI Key: IQZNUFYFGDBEIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)N4CCN(CC4)C5=CC(=CC=C5)Cl
• Molecular Formula: C23H20ClN5O3S
• Molecular Weight: 482.0 g/mol
• CAS No.: 852135-40-1

Description

(4-(3-Chlorophenyl)piperazin-1-yl)(3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazol-2-yl)methanone is a useful research compound. Its molecular formula is C23H20ClN5O3S and its molecular weight is 482 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-(3-Chlorophenyl)piperazin-1-yl)(3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazol-2-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(3-Chlorophenyl)piperazin-1-yl)(3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazol-2-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

Chemical Structure and Properties

The compound consists of a piperazine moiety substituted with a chlorophenyl group, along with an imidazo-thiazole component featuring a nitrophenyl group. Its structural complexity suggests multiple potential interactions with biological targets.

Antimicrobial Activity

Recent studies have indicated that imidazo-thiazole derivatives exhibit significant antimicrobial properties. For instance, a related compound demonstrated an IC50 value of 2.32 μM against Mycobacterium tuberculosis (Mtb), indicating strong antitubercular activity. The mechanism is believed to involve the inhibition of essential metabolic pathways in the bacteria, particularly targeting Pantothenate synthetase, which is crucial for coenzyme A synthesis .

Anticancer Activity

Imidazo-thiazole derivatives have also shown promise in cancer research. A study evaluating various thiazole-integrated compounds found that certain analogues exhibited cytotoxic effects against cancer cell lines such as HT-29 and Jurkat cells. The presence of electron-donating groups on the phenyl ring was correlated with increased antiproliferative activity .

Neuropharmacological Effects

Research into piperazine derivatives has revealed their potential as anxiolytics and antidepressants. The piperazine ring is known to interact with serotonin receptors, which may contribute to mood regulation and anxiety reduction. This compound's structural features suggest it could similarly affect neurotransmitter systems.

The biological activity of this compound can be attributed to its ability to interact with specific molecular targets:

• Inhibition of Enzymatic Pathways : The imidazo-thiazole moiety may inhibit key enzymes involved in bacterial metabolism.
• Receptor Modulation : The piperazine component likely interacts with neurotransmitter receptors, influencing mood and anxiety pathways.
• Cytotoxicity Induction : The compound may induce apoptosis in cancer cells through the activation of intrinsic pathways.

Study 1: Antitubercular Activity

A recent investigation focused on the synthesis and evaluation of various imidazo-thiazole derivatives against Mtb. The study highlighted that compounds similar to our target showed selective inhibition against Mtb without significant toxicity to human lung fibroblast cells (MRC-5) at concentrations up to 128 μM .

Study 2: Anticancer Efficacy

In another study, several thiazole derivatives were tested for their cytotoxic effects on human cancer cell lines. Notably, one derivative displayed an IC50 value significantly lower than standard chemotherapeutics like doxorubicin, suggesting a potential for further development as an anticancer agent .